Cas no 1173023-76-1 (PYRENE)

PYRENE structure
PYRENE structure
Product Name:PYRENE
CAS No:1173023-76-1
MF:C16H10
MW:206.22122335434
CID:4471352
PubChem ID:71309432
Update Time:2025-04-24

PYRENE Chemical and Physical Properties

Names and Identifiers

    • PYRENE
    • Pyrene-4,5,9,10-13C4
    • 1173023-76-1
    • DTXCID20696626
    • (4,5,9,10-~13~C_4_)Pyrene
    • DTXSID40745882
    • Pyrene-4,5,9,10-13C4, 99 atom % 13C
    • Inchi: 1S/C16H10/c1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14/h1-10H/i7+1,8+1,9+1,10+1
    • InChI Key: BBEAQIROQSPTKN-HZKSPUCSSA-N
    • SMILES: C1=C2C3=C4C([13CH]=[13CH]2)=CC=CC4=[13CH][13CH]=C3C=C1

Computed Properties

  • Exact Mass: 206.09166966Da
  • Monoisotopic Mass: 206.09166966Da
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų
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